11β-Hydroxyboldione
11β-Hydroxyboldione
Brand Name:
Vulcanchem
CAS No.:
898-84-0
VCID:
VC0032396
InChI:
InChI=1S/C19H24O3/c1-18-8-7-12(20)9-11(18)3-4-13-14-5-6-16(22)19(14,2)10-15(21)17(13)18/h7-9,13-15,17,21H,3-6,10H2,1-2H3/t13-,14-,15-,17+,18-,19-/m0/s1
SMILES:
CC12CC(C3C(C1CCC2=O)CCC4=CC(=O)C=CC34C)O
Molecular Formula:
C19H24O3
Molecular Weight:
300.4 g/mol
11β-Hydroxyboldione
CAS No.: 898-84-0
Reference Standards
VCID: VC0032396
Molecular Formula: C19H24O3
Molecular Weight: 300.4 g/mol
| CAS No. | 898-84-0 |
|---|---|
| Product Name | 11β-Hydroxyboldione |
| Molecular Formula | C19H24O3 |
| Molecular Weight | 300.4 g/mol |
| IUPAC Name | (8S,9S,10R,11S,13S,14S)-11-hydroxy-10,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-dione |
| Standard InChI | InChI=1S/C19H24O3/c1-18-8-7-12(20)9-11(18)3-4-13-14-5-6-16(22)19(14,2)10-15(21)17(13)18/h7-9,13-15,17,21H,3-6,10H2,1-2H3/t13-,14-,15-,17+,18-,19-/m0/s1 |
| Standard InChIKey | ZHOLUHXKCIXGSR-KCZNZURUSA-N |
| Isomeric SMILES | C[C@]12C[C@@H]([C@H]3[C@H]([C@@H]1CCC2=O)CCC4=CC(=O)C=C[C@]34C)O |
| SMILES | CC12CC(C3C(C1CCC2=O)CCC4=CC(=O)C=CC34C)O |
| Canonical SMILES | CC12CC(C3C(C1CCC2=O)CCC4=CC(=O)C=CC34C)O |
| Synonyms | 11β-Hydroxyandrosta-1,4-diene-3,17-dione; 1,4-Androstadien-11β-ol-3,17-dione; 11β-Hydroxyandrosta-1,4-dien-3,17-dione; 11β-Hydroxyandrosta-1,4-diene-3,17-dione; Prednisolone Impurity D |
| PubChem Compound | 9873539 |
| Last Modified | Nov 11 2021 |
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